Cas no 339114-73-7 (2-4-(4-Fluorobenzoyl)phenyl-2-(4-methoxyphenyl)acetonitrile)

• Product Name: 2-4-(4-Fluorobenzoyl)phenyl-2-(4-methoxyphenyl)acetonitrile
• CAS No: 339114-73-7
• MDL: MFCD00232013
• CID: 4648961
• Update Time: 2025-05-22

2-4-(4-Fluorobenzoyl)phenyl-2-(4-methoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-4-(4-Fluorobenzoyl)phenyl-2-(4-methoxyphenyl)acetonitrile

• MDL： MFCD00232013

Experimental Properties

• Melting Point: 125-128°C

2-4-(4-Fluorobenzoyl)phenyl-2-(4-methoxyphenyl)acetonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 2-4-(4-Fluorobenzoyl)phenyl-2-(4-methoxyphenyl)acetonitrile

Research Briefing on 2-4-(4-Fluorobenzoyl)phenyl-2-(4-methoxyphenyl)acetonitrile (CAS: 339114-73-7)

2-4-(4-Fluorobenzoyl)phenyl-2-(4-methoxyphenyl)acetonitrile (CAS: 339114-73-7) is a synthetic compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This briefing consolidates the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

The compound's structure features a fluorobenzoyl group and a methoxyphenyl acetonitrile moiety, which contribute to its unique reactivity and pharmacological profile. Recent synthetic methodologies have optimized the production of 2-4-(4-Fluorobenzoyl)phenyl-2-(4-methoxyphenyl)acetonitrile, achieving higher yields and purity, which are critical for its application in preclinical and clinical studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its molecular structure and confirm its identity.

In vitro and in vivo studies have explored the biological activities of 2-4-(4-Fluorobenzoyl)phenyl-2-(4-methoxyphenyl)acetonitrile, particularly its interactions with specific protein targets. Preliminary data suggest that the compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways, positioning it as a candidate for further investigation in anti-inflammatory drug development. Additionally, its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), have been evaluated to assess its suitability as a drug candidate.

Recent publications have also investigated the compound's potential in oncology. For instance, one study demonstrated its ability to modulate signaling pathways associated with cell proliferation and apoptosis in cancer cell lines. These findings underscore the versatility of 2-4-(4-Fluorobenzoyl)phenyl-2-(4-methoxyphenyl)acetonitrile and its relevance across multiple therapeutic areas. However, further research is needed to elucidate its mechanisms of action and optimize its efficacy and safety profiles.

The compound's safety profile has been a focal point of recent research. Toxicological assessments, including acute and subchronic toxicity studies, have been conducted to evaluate its potential adverse effects. Results indicate that while the compound is generally well-tolerated at therapeutic doses, higher concentrations may elicit hepatotoxic effects. These insights are crucial for guiding future dosage formulations and clinical trial designs.

In summary, 2-4-(4-Fluorobenzoyl)phenyl-2-(4-methoxyphenyl)acetonitrile (CAS: 339114-73-7) represents a promising scaffold in medicinal chemistry, with demonstrated biological activities and therapeutic potential. Ongoing research aims to refine its synthetic routes, expand its applications, and address safety concerns to facilitate its transition from the bench to the bedside. This briefing serves as a comprehensive update for researchers and stakeholders in the chemical biology and pharmaceutical sectors.